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Compound of Interest

Compound Name: Prometon-d3

Cat. No.: B12295415 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a substitute for a certified Safety Data Sheet

(SDS). Always consult the official SDS from the supplier before handling this compound. The

toxicological data presented here is primarily for the non-deuterated parent compound,

Prometon, and should be considered representative for Prometon-d3, a common practice for

deuterated standards where specific data is limited.

Chemical Identification
Prometon-d3 is the deuterated form of Prometon, a triazine herbicide. The deuterium-labeled

methoxy group makes it a useful internal standard for analytical and research applications.

Identifier Value Reference

Chemical Name

2-N,4-N-di(propan-2-yl)-6-

(trideuteriomethoxy)-1,3,5-

triazine-2,4-diamine

[1][2]

CAS Number 1219803-43-6 [1][2]

Molecular Formula C₁₀H₁₆D₃N₅O [1][2]

Molecular Weight 228.31 g/mol [1][2]

Synonyms
Prometon-d3 (methoxy-d3),

Prometon D3 (methyl D3)
[1]
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Prometon. These

are expected to be very similar for Prometon-d3.

Property Value Reference

Appearance White crystalline powder [3]

Odor
Aromatic solvent odor (for

formulations)
[4]

Boiling Point
120-130 °C (for Pramitol 25E

formulation)

Flash Point
98 °F / 36 °C (for Pramitol 25E

formulation)
[5]

Vapor Pressure 3.10 x 10⁻⁶ mbar @ 20 °C [5][6]

Water Solubility 720 - 750 mg/L @ 22 °C [7][8]

Auto-ignition Temperature
340 °C / 644 °F (for Pramitol

25E formulation)
[5][9]

Stability

Stable under normal

conditions; hydrolyzed by

strong acids or alkalis on

warming and decomposed by

UV radiation.

[10]

Toxicological Data
The acute toxicity data for Prometon in various animal models is presented below. Prometon is

considered moderately toxic to mammals.[3][11]
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Toxicity Type Species Route Value Reference

Acute Oral LD50 Rat Oral
503 - 2,276

mg/kg
[4][5][8]

Acute Dermal

LD50
Rabbit Dermal > 2,500 mg/kg [5]

Acute Inhalation

LC50
Rat Inhalation

> 2.5 mg/L (4

hours)

Health Effects:

Eye Irritation: Considered a mild eye irritant.[11]

Skin Irritation: Very slight skin irritant.[11]

Sensitization: Not a skin sensitizer.[11]

Chronic Effects: Chronic exposure in mice has shown liver effects.[4]

Carcinogenicity & Mutagenicity: No evidence of carcinogenic or mutagenic effects has been

observed for Prometon.

Reproductive Toxicity: No reproductive effects have been noted.

Ecotoxicological Data
Prometon is toxic to aquatic life and can be persistent in the environment.[6]
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Organism Test Value Reference

Rainbow Trout 96-hour LC50 19.6 mg/L [4]

Bluegill Sunfish 96-hour LC50 41.5 mg/L [4]

Aquatic Invertebrates

(Daphnia magna)
48-hour LC50 25.7 mg/L [11]

Birds (Bobwhite Quail) Oral LD50 2,264 mg/kg

Honey Bee LD50 36 µ g/bee [11]

Environmental Fate:

Persistence: Prometon is persistent in soil, with an average field half-life of 500 days.[7] It is

slowly degraded by microbial action.[7]

Mobility: Due to its moderate water solubility and soil organic carbon-water partitioning

coefficient (Koc), it has a high potential to leach into groundwater.[3][7]

Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.
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Aspect Recommendation Reference

Personal Protective Equipment

(PPE)

Wear chemical-resistant

gloves, protective clothing, and

eye/face protection.

[6][12]

Ventilation
Use only in a well-ventilated

area.
[5][9]

Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust or vapors. Wash

thoroughly after handling.

[5][6][12]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container. Keep away

from heat, sparks, and open

flames. Store locked up and

out of reach of children.

[5][6][9]

Spill and Disposal

In case of a spill, wear

appropriate PPE, contain the

spill, and collect the material in

a suitable container for

disposal. Dispose of waste

according to local, state, and

federal regulations. Do not

contaminate water, food, or

feed.

[12]

Experimental Protocols and Methodologies
Mechanism of Toxicity in Mammals
Triazine herbicides, including Prometon, are known to disrupt the endocrine system in

mammals. The proposed mechanism involves the disruption of the hypothalamic-pituitary-

gonadal (HPG) axis. This can lead to effects such as mammary gland tumors in female rats,

altered estrous cycles, and delayed pubertal development.
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Proposed mechanism of triazine herbicide toxicity in mammals.

Experimental Workflow: Acute Oral Toxicity (OECD 423)
The following diagram illustrates a typical workflow for an acute oral toxicity study based on the

OECD Guideline 423 (Acute Toxic Class Method).[13][14] This method is a stepwise procedure

using a minimum number of animals to classify a substance's toxicity.[14]
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Workflow for OECD 423 Acute Oral Toxicity Test.

Methodology Details:

Animal Selection: Healthy, young adult, non-pregnant female rats are typically used.[13]

Animals are acclimatized to laboratory conditions for at least five days before dosing.[13]
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Dose Preparation: The test substance is prepared in a suitable vehicle, preferably an

aqueous solution. If not water-soluble, an oil/suspension may be used.

Administration: The substance is administered in a single dose by gavage. Animals are

fasted before dosing.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Stepwise Procedure: The test proceeds in a stepwise manner, with the outcome of the first

group of animals determining the dose for the next group. The starting dose is selected from

one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight).

Endpoint: The test allows for the classification of the substance into one of the GHS (Globally

Harmonized System) categories for acute toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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